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Section 1: Hazard Profile of Butyric Acid Hydrazide
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‘ Compound of Interest

Compound Name: Butyric acid hydrazide
CAS No.: 3538-65-6
Cat. No.: B1265696

Get Quote

Before establishing a disposal plan, a thorough understanding of the compound's intrinsic hazards is essential. Butyric acid hydrazide is not a

benign substance; its hazard profile is dictated by the functional groups within its structure. It is classified as an irritant and is toxic if ingested.[1][2]
Key Hazards:

« Skin and Eye lrritation: Direct contact can cause significant irritation.[1]

* Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[3]

o Acute Oral Toxicity: The compound is toxic if swallowed.[2]

These hazards necessitate careful handling at all stages, from initial use to final disposal, and mandate the use of appropriate Personal Protective
Equipment (PPE).

Table 1: Physicochemical and Hazard Data for Butyric Acid Hydrazide

Property Value / Information Source
Molecular Formula CsH10N20 [11[2]
Molecular Weight 102.14 g/mol [2][41[5]
Appearance Solid [5]
Melting Point 46-49 °C [5]

H315 (Causes skin irritation), H319 (Causes
GHS Hazard Statements serious eye irritation), H335 (May cause [1][2][6]
respiratory irritation), H301 (Toxic if swallowed)

| Primary Routes of Exposure | Skin/eye contact, inhalation, ingestion |[1][3] |

Section 2: Core Principles of Chemical Waste Management

The disposal of any chemical, including butyric acid hydrazide, is governed by fundamental principles that ensure safety and regulatory compliance
These are non-negotiable elements of laboratory best practice.

* Waste Segregation: Never mix butyric acid hydrazide waste with other chemical waste streams unless their compatibility is confirmed.[7][8]
Incompatible mixtures can lead to violent reactions, gas evolution, or the formation of more hazardous substances. Specifically, keep it separate
from strong oxidizing agents and acids.
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» Proper Containerization: All waste must be collected in containers that are in good condition, compatible with the chemical, and feature a secure,
tightly-fitting lid.[7][9] For butyric acid hydrazide, a high-density polyethylene (HDPE) container is a suitable choice.

« Clear and Accurate Labeling: Every waste container must be unambiguously labeled. The label must include the words "Hazardous Waste," the ful
chemical name "Butyric Acid Hydrazide," and a clear indication of its hazards (e.g., "Toxic," "Irritant").[7][9][10]

« Designated Storage: Store waste containers in a designated and clearly marked Satellite Accumulation Area (SAA) within the laboratory. This area
should be secure, well-ventilated, and equipped with secondary containment to manage potential leaks.[9]

Section 3: Primary Disposal Pathway: Licensed Hazardous Waste Vendor

The most direct, compliant, and safest method for disposing of butyric acid hydrazide is through a licensed professional hazardous waste disposal
service.[3][9][11][12]

Causality: This approach is mandated for several reasons. Firstly, the hydrazide functional group presents toxicological concerns that require
specialized handling and disposal methods, such as high-temperature incineration, to ensure complete destruction.[10] Secondly, hazardous waste
regulations are complex and vary by region. Professional vendors are experts in these regulations, ensuring that your institution remains compliant
and avoids significant legal and financial penalties. This pathway transfers the risk and legal responsibility of final disposal to an entity certified to
manage it.

Workflow for Professional Disposal:

» Collection: Collect all waste butyric acid hydrazide (solid residue, contaminated PPE, and rinsing solutions) in a designated, compatible, and
properly labeled hazardous waste container.

« Storage: Keep the sealed container in your laboratory's Satellite Accumulation Area.

« Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup. They will coordinate with the licensed waste
vendor for final removal and disposal.

Section 4: On-Site Chemical Treatment (Advanced Users Only)

Disclaimer: The following procedure is intended only for trained chemists and researchers with a deep understanding of the associated hazards. It
must be performed under the direct supervision of a designated safety officer and with prior approval from your institution's EHS department. A
thorough, site-specific risk assessment is mandatory before proceeding.

The chemical reactivity of the hydrazide group allows for its destruction via oxidation. The goal is to break the nitrogen-nitrogen bond and convert the
moiety into less hazardous compounds. A common and effective method for hydrazine-containing compounds is treatment with an oxidizing agent like
sodium hypochlorite (bleach).[13]

Experimental Protocol: Oxidation of Butyric Acid Hydrazide Waste

* Preparation (in a certified chemical fume hood):

o Don appropriate PPE: splash-proof goggles, a face shield, a lab coat, and heavy-duty nitrile or neoprene gloves.[10]

o Prepare a large beaker with a stir bar, placed within a larger container (e.g., a plastic tub) for secondary containment.

o For every 1 gram of butyric acid hydrazide waste, prepare approximately 100 mL of a 10% aqueous sodium hypochlorite solution.
» Dilution and Cooling:

o If treating solid waste, first dissolve it in cold water at a concentration not to exceed 5%. The dissolution may be endothermic or exothermic;
proceed with caution.

o Place the beaker containing the diluted waste solution into an ice bath and begin stirring.

» Oxidation Reaction:
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o Slowly, using a dropping funnel or pipette, add the sodium hypochlorite solution to the stirring, chilled butyric acid hydrazide solution. The
reaction can be vigorous and may release heat and gases (including nitrogen). A slow, controlled addition rate is critical to prevent a runaway
reaction.

« Reaction Completion and Quenching:
o After the addition is complete, allow the mixture to stir in the ice bath for at least 2 hours to ensure the reaction goes to completion.

o To quench any excess hypochlorite, slowly add a sodium bisulfite or sodium thiosulfate solution until a test with potassium iodide-starch paper
indicates the absence of oxidizer.

« Neutralization and Final Disposal:
o The resulting solution will likely contain butyric acid and inorganic salts. Check the pH of the solution.

o Neutralize the solution by slowly adding a suitable acid (e.g., dilute hydrochloric acid) or base (e.g., sodium carbonate) until the pH is between
6.0 and 8.0.[14]

o Once neutralized and verified to be free of oxidizers, this aqueous solution can typically be disposed of down the sanitary sewer with copious
amounts of water, pending local regulations and EHS approval.[14][15]

Section 5: Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of butyric acid hydrazide.
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Caption: Decision workflow for butyric acid hydrazide waste disposal.

References
o SAFETY DATA SHEET - Butyric acid hydrazide. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?

partNumber=AC147460050&productDescription=BUTYROHYDRAZIDE%2C+97%25+5GR&vendorld=VN000321&countryCode=US&language=er
o SAFETY DATA SHEET - Butyric acid. Thermo Fisher Scientific. [URL: https://www.thermofisher.
» Hazardous Substance Fact Sheet - Butyric Acid. New Jersey Department of Health. [URL: https://nj.gov/health/eoh/rtkweb/documents/fs/0292.pdf]

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1265696/docs?utm_src=pdf-body#section-1-hazard-profile-of-butyric-acid-hydrazide
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/acidbasenuetralization.pdf?VersionId=UYIdc.9Ug_MeWTSASLZj0vbLeR2SubKu
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/acidbasenuetralization.pdf?VersionId=UYIdc.9Ug_MeWTSASLZj0vbLeR2SubKu
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/71-1
https://www.benchchem.com/product/b1265696/docs?utm_src=pdf-body#section-1-hazard-profile-of-butyric-acid-hydrazide
https://www.benchchem.com/product/b1265696/docs?utm_src=pdf-body-img#section-1-hazard-profile-of-butyric-acid-hydrazide
https://www.benchchem.com/product/b1265696/docs?utm_src=pdf-body#section-1-hazard-profile-of-butyric-acid-hydrazide
https://www.benchchem.com/product/b1265696/docs?utm_src=pdf-body#section-1-hazard-profile-of-butyric-acid-hydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o SAFETY DATA SHEET - Butyric acid. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/sial/19215]

» Butyrohydrazide (CID 77079). PubChem, National Institutes of Health. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/77079]

* Material Safety Data Sheet - HYDRAZINE HYDRATE 55%. Arkema Inc. [URL: https://www.arkema.

» Butyric acid hydrazide | 3538-65-6. ChemScene. [URL: https://www.chemscene.com/products/Butyric-acid-hydrazide.html]

» 3538-65-6(BUTYRIC ACID HYDRAZIDE) Product Description. ChemicalBook. [URL:
https://www.chemicalbook.com/ChemicalProductProperty EN_CB6853634.htm]

« Safety Data Sheet: Butyric acid. Carl ROTH. [URL: https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf]

» Butyric acid hydrazide | CAS 3538-65-6. Santa Cruz Biotechnology. [URL: https://www.scbt.com/p/butyric-acid-hydrazide-3538-65-6]

* Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry. [URL:
http://userwww.service.emory.edu/~kmurra/chemdispguide.htm]

e SAFETY DATA SHEET - Butyric anhydride. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/w527211]

« Butyric acid Material Safety Data Sheet. Santa Cruz Biotechnology.

« Butyric acid hydrazide | 018345. Oakwood Chemical. [URL: https://oakwoodchemical.com/Products/018345]

» Safety Data Sheet: Butyric acid. Chemos GmbH & Co.KG. [URL: https://www.chemos.de/import/sdb/3277_1_SDB_EN_chemos.pdf]

» Guidelines: Handling and Disposal of Chemicals. Purdue University, College of Engineering. [URL: https://engineering.purdue.

» Hydrazine Standard Operating Procedure Template. University of New Mexico, Environmental Health & Safety. [URL: https://ehs.unm.

» Neutralization Guide. University of Georgia, Environmental Safety Division. [URL: https://esd.uga.

e BUTYRIC ACID | CAMEO Chemicals. NOAA. [URL: https://cameochemicals.noaa.gov/chemical/283]

» Hydrazine Fire Response Lake, MS Waste Management Plan. U.S. Environmental Protection Agency. [URL:
https://response.epa.gov/sites/10095/files/Hydrazine%20Fire%20Response_Lake%2C%20MS%20Waste%20Management%20Plan_12.16.14.pdf

» Proper Disposal of Butyric-d4 Acid: A Guide for Laboratory Professionals. Benchchem. [URL: https://www.benchchem.

« Acid and Base Neutralization. Kansas State University, Department of Environmental Health and Safety. [URL: https://www.k-state.

» How do you neutralize an acid for disposal?. Reddit r/chemistry. [URL:
https://www.reddit.com/r/chemistry/comments/rglw8l/how_do_you_neutralize_an_acid_for_disposal/]

« 7.1.2 Acid Neutralization. Cornell University, Environment, Health and Safety. [URL: https://ehs.cornell.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, ress uastt

empowering scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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